Pentachlorophenol sodium salt hydrate Pentachlorophenol sodium salt hydrate
Brand Name: Vulcanchem
CAS No.: 123333-54-0
VCID: VC20865276
InChI: InChI=1S/C6HCl5O.2Na.H2O/c7-1-2(8)4(10)6(12)5(11)3(1)9;;;/h12H;;;1H2/q;2*+1;/p-1
SMILES: C1(=C(C(=C(C(=C1Cl)Cl)Cl)Cl)Cl)[O-].O.[Na+]
Molecular Formula: C6H2Cl5Na2O2+
Molecular Weight: 329.3 g/mol

Pentachlorophenol sodium salt hydrate

CAS No.: 123333-54-0

Cat. No.: VC20865276

Molecular Formula: C6H2Cl5Na2O2+

Molecular Weight: 329.3 g/mol

* For research use only. Not for human or veterinary use.

Pentachlorophenol sodium salt hydrate - 123333-54-0

Specification

CAS No. 123333-54-0
Molecular Formula C6H2Cl5Na2O2+
Molecular Weight 329.3 g/mol
IUPAC Name disodium;2,3,4,5,6-pentachlorophenolate;hydrate
Standard InChI InChI=1S/C6HCl5O.2Na.H2O/c7-1-2(8)4(10)6(12)5(11)3(1)9;;;/h12H;;;1H2/q;2*+1;/p-1
Standard InChI Key JPKIXXRGBSLUDH-UHFFFAOYSA-M
Isomeric SMILES C1(=C(C(=C(C(=C1Cl)Cl)Cl)Cl)Cl)[O-].O.[Na+]
SMILES C1(=C(C(=C(C(=C1Cl)Cl)Cl)Cl)Cl)[O-].O.[Na+]
Canonical SMILES C1(=C(C(=C(C(=C1Cl)Cl)Cl)Cl)Cl)[O-].O.[Na+].[Na+]

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